Cas no 86961-07-1 (Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate)

• Product Name: Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate
• CAS No: 86961-07-1
• MF: C₇H₁₂O₃S
• MW: 176.233381271362
• MDL: MFCD00671491
• CID: 720433
• Update Time: 2025-04-19

Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,3-(acetylthio)-2-methyl-, methyl ester, (2R)-
• Methyl (R)-(+)-3-(Acetylthio)-2-methylpropionate
• methyl (2R)-3-acetylsulfanyl-2-methylpropanoate
• (2R)-3-acetylthio-2-methylpropionic acid methyl ester
• (R)-(+)-3-(Acetylthio)-2-methylpropionic Acid Methyl Ester
• (R)-(+)-3-(Acetylthio)isobutyric Acid Methyl Ester
• (R)-methyl 3-acetylsulfanyl-2-methylpropanoate
• methyl (R)-(+)-3-acetyl-thio-2-methylpropanoate
• Methyl (R)-3-(Acetylthio)-2-methylpropionate
• Methyl 3-acetylthio-2-(R)-methylpropanoate
• Propanoic acid,3-(acetylthio)-2-methyl-,methyl ester,(2R)

• MDL： MFCD00671491
• Inchi： 1S/C7H12O3S/c1-5(7(9)10-3)4-11-6(2)8/h5H,4H2,1-3H3/t5-/m0/s1
• InChI Key： ODXYWRPJDYJIPT-YFKPBYRVSA-N
• SMILES： S(C(C)=O)C[C@@H](C(=O)OC)C

Computed Properties

• Exact Mass: 176.05100
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 5
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 1.1

Experimental Properties

• Color/Form: Not determined
• Density: 1.11
• Flash Point: 118 °C
• Refractive Index: 1.4700-1.4720
• PSA: 68.67000
• LogP: 1.07520
• Solubility: Not determined